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Compound of Interest

Compound Name: Chloranil

Cat. No.: B122849 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe disposal of chloranil waste and its associated

environmental impact.

Troubleshooting Guides and FAQs
This section addresses common issues and questions that may arise during experiments

involving chloranil.

Waste Handling and Disposal

Q1: How should I collect and store chloranil waste in the lab?

A: Collect all chloranil waste, including contaminated consumables and spill cleanup

materials, in a dedicated, properly labeled, and sealed hazardous waste container.[1]

Store the container in a cool, dry, well-ventilated area away from incompatible materials

like strong bases and oxidizing agents.[2][3] Ensure the container is kept closed except

when adding waste.[1]

Q2: What is the approved method for disposing of chloranil waste?

A: Chloranil waste is considered hazardous and must be disposed of through a licensed

professional waste disposal service.[2][4] The recommended method is often to dissolve

or mix the material with a combustible solvent and burn it in a chemical incinerator
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equipped with an afterburner and scrubber.[3][4] Never dispose of chloranil waste down

the sink or in regular trash.[1][5][6]

Q3: I have a container with a small amount of residual chloranil. How do I dispose of it?

A: For containers with trivial remaining amounts, they must be thoroughly rinsed. The first

rinse should be collected as hazardous waste.[1] For highly toxic chemicals, the first three

rinses must be collected.[1] After thorough rinsing and air-drying, the container can be

disposed of. If solids or sludge remain, the container must be disposed of as hazardous

waste.[1]

Q4: Can I neutralize chloranil waste in the lab before disposal?

A: While chloranil reacts with alkalis to form salts of chloroanilic acid, in-lab neutralization

of bulk waste is not recommended without a specific, validated protocol and appropriate

safety measures.[5] It is safer to have it handled by a professional waste disposal

company.

Spills and Exposure

Q5: What is the immediate procedure for a small chloranil powder spill?

A: First, ensure there are no ignition sources nearby.[7] Moisten the spilled powder with

acetone to prevent it from becoming airborne.[7] Carefully sweep the dampened material

into a suitable, covered container for disposal as hazardous waste.[6][7] Clean the spill

area with absorbent paper dampened with acetone, followed by a soap and water solution.

[7] Seal all contaminated materials in a vapor-tight plastic bag for disposal.[7]

Q6: What should I do in case of skin or eye contact with chloranil?

A: For skin contact, immediately wash the affected area with soap and plenty of water.[6]

For eye contact, rinse cautiously with plenty of water for several minutes, removing

contact lenses if possible, and seek medical attention.[4][6]

Q7: What are the symptoms of acute exposure to chloranil?
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A: Short-term exposure can cause irritation to the eyes, skin, and respiratory tract.[5][6]

Inhalation may lead to coughing and a sore throat.[6] Ingesting toxic doses can result in

watery diarrhea, central nervous system depression, coma, and potentially death.[5][7]

Environmental and Health Hazards

Q8: What is the primary environmental concern with chloranil?

A: Chloranil is classified as very toxic to aquatic organisms and may cause long-term

adverse effects in the aquatic environment.[2][4] Its release into waterways should be

strictly avoided.[4]

Q9: Does chloranil persist in the environment?

A: Chloranil is not considered persistent in soil systems.[8] In aqueous solutions at a

neutral pH, it hydrolyzes with a half-life of just over an hour.[9] However, its degradation

product, chloranilic acid, is more persistent.[9]

Q10: Is chloranil carcinogenic?

A: The U.S. Environmental Protection Agency (EPA) classifies chloranil as a possible

carcinogen based on an animal study that associated long-term exposure with tumors in

the lung and liver.[10]

Data Presentation
The following tables summarize key quantitative data regarding chloranil.

Table 1: Toxicological Data

Parameter Species Value Reference(s)

Oral LD50 Rat 4000 mg/kg [2][5]

Intraperitoneal LD50 Rat 500 mg/kg [2]

Human Toxicity
Probable Oral Lethal

Dose
0.5-5 g/kg [11]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.echemi.com/products/pid_Seven2526-chloranil.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0780
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0780
https://www.echemi.com/products/pid_Seven2526-chloranil.html
https://cameochemicals.noaa.gov/chemical/19970
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://datasheets.scbt.com/sc-252566.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1781676458_Chloranil-CASNO-118-75-2-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1781676458_Chloranil-CASNO-118-75-2-MSDS.pdf
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1297.htm
https://www.semanticscholar.org/paper/Decomposition-of-Tetrachloro-1%2C4-benzoquinone-in-Sarr-Kazunga/2682884edae405d5db25164fb45b8d94b56d0359
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://www.semanticscholar.org/paper/Decomposition-of-Tetrachloro-1%2C4-benzoquinone-in-Sarr-Kazunga/2682884edae405d5db25164fb45b8d94b56d0359
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/dwec/screening/chloranil.pdf
https://www.benchchem.com/product/b122849?utm_src=pdf-body
https://datasheets.scbt.com/sc-252566.pdf
https://www.echemi.com/products/pid_Seven2526-chloranil.html
https://datasheets.scbt.com/sc-252566.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloranil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Environmental Fate and Ecotoxicity

Parameter Medium Finding Reference(s)

Aquatic Toxicity General

Very toxic to aquatic

life with long-lasting

effects

[2][4]

Persistence Soil Not persistent [8]

Bioaccumulation

Potential
General

High potential for

bioaccumulation
[8]

Atmospheric Half-life Air (Vapor-phase) ~14 days (estimated) [5]

Hydrolysis Half-life

(pH 7)
Water ~1 hour [9]

Mobility in Soil General Immobile [5]

Table 3: Physicochemical Properties

Property Value Reference(s)

Molecular Formula C₆Cl₄O₂ [4]

Molecular Weight 245.9 g/mol [11]

Appearance Yellow crystalline solid [11]

Water Solubility Insoluble [7][11]

Melting Point 290°C (decomposes) [6]

Vapor Pressure <0.001 Pa at 25°C [6]

Relative Density 1.97 - 2.0 g/cm³ [6][7]

Experimental Protocols
Protocol 1: Laboratory-Scale Disposal of Chloranil-Contaminated Waste
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Objective: To safely collect and prepare small-scale laboratory waste contaminated with

chloranil for professional disposal.

Materials:

Designated hazardous waste container (compatible material, e.g., HDPE), properly

labeled.

Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, lab coat.

Waste manifest or log sheet.

Methodology:

Designate a Satellite Accumulation Area (SAA): Establish a specific location in the lab for

the hazardous waste container. This area must be under the control of laboratory

personnel.[12]

Wear Appropriate PPE: Before handling any waste, put on safety goggles, a lab coat, and

nitrile gloves.[3]

Collect Waste: Place all solid waste contaminated with chloranil (e.g., used filter paper,

contaminated gloves, weigh boats) directly into the designated hazardous waste container.

Collect Liquid Waste: Collect any rinse from cleaning contaminated glassware (the first

rinse is mandatory) into a separate, compatible liquid hazardous waste container.[1] Do

not mix with non-halogenated solvent waste.[13]

Label the Container: Ensure the hazardous waste container is clearly labeled with the

words "Hazardous Waste," the full chemical name "Chloranil," and a list of all constituents

and their approximate concentrations.[12]

Keep Container Closed: The waste container must remain sealed at all times, except

when you are adding waste.[1][12]

Log Waste Addition: Each time waste is added, record the date and amount on a waste

log sheet associated with the container.
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Arrange for Pickup: Once the container is full, or if it has been in storage for an extended

period (e.g., >60 days), contact your institution's Environmental Health and Safety (EHS)

office to schedule a waste pickup.[1][13]

Protocol 2: Detection of Chloranil in Water Samples via GC-MS (Conceptual)

Objective: To outline the general steps for the simultaneous determination of chloranil in
environmental water samples. This protocol is based on established methods for analyzing

chlorinated pollutants.[14][15]

Materials:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS).

Solid Phase Extraction (SPE) cartridges.

Hexane, Acetonitrile (analytical grade).

Anhydrous sodium sulfate.

Sample collection vials.

Concentrator apparatus (e.g., rotary evaporator or nitrogen stream).

Methodology:

Sample Collection: Collect water samples in clean glass vials.

Extraction (Solid Phase Extraction - SPE):

Condition an SPE cartridge according to the manufacturer's instructions.

Pass a known volume of the water sample through the SPE cartridge. Chloranil will be

adsorbed onto the solid phase.

Wash the cartridge to remove interfering compounds.
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Elute the chloranil from the cartridge using a small volume of an appropriate solvent

like hexane.

Drying and Concentration:

Pass the hexane extract through a column of anhydrous sodium sulfate to remove any

residual water.

Concentrate the sample to a small, known volume (e.g., 1 mL) using a gentle stream of

nitrogen or a rotary evaporator.

GC-MS Analysis:

Inject a small aliquot (e.g., 1-2 µL) of the concentrated extract into the GC-MS system.

The gas chromatograph will separate the components of the sample based on their

boiling points and interaction with the GC column.

The mass spectrometer will detect and identify chloranil based on its unique mass

spectrum and retention time.

Quantification:

Prepare a calibration curve using standards of known chloranil concentrations.

Compare the peak area of the chloranil in the sample to the calibration curve to

determine its concentration in the original water sample.

Mandatory Visualization
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Caption: Experimental Workflow for Chloranil Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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